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Compound of Interest

Compound Name: Palonosetron Hydrochloride

Cat. No.: B000487 Get Quote

Essential Safety and Handling Guide for
Palonosetron Hydrochloride
This guide provides crucial safety, operational, and disposal information for laboratory

professionals, including researchers, scientists, and drug development experts, who handle

Palonosetron Hydrochloride. Adherence to these procedural steps is vital for ensuring

personal safety and regulatory compliance.

Hazard Identification and Risk Assessment
Palonosetron Hydrochloride is a substance that requires careful handling due to its potential

health effects. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and is

suspected of causing cancer.[1][2]

Summary of Hazard Information:
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Hazard Category GHS Classification Description

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4

Harmful if swallowed, in

contact with skin, or if inhaled.

[2]

Carcinogenicity Category 2
Suspected of causing cancer.

[1][2]

Serious Eye Irritation Category 2
Causes serious eye irritation.

[3]

Organ Toxicity -

May cause damage to organs

through prolonged or repeated

exposure.[1][4]

Environmental Hazard Water Hazard Class 1

Slightly hazardous for water;

should not be allowed to enter

sewers or groundwater.[1]

Personal Protective Equipment (PPE)
Due to the hazardous nature of Palonosetron Hydrochloride, strict adherence to PPE

protocols is mandatory.[1]
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Protection Type Recommended Equipment Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][5]

Conforming to EN 166 (EU) or

NIOSH (US).[5]

Skin Protection

- Fire/flame resistant and

impervious clothing. - A long-

sleeved, impermeable gown. -

Protective laboratory coat,

apron, or disposable garment.

[1][3][5]

Consider double gloving.[4]

Hand Protection

Two pairs of chemo-protectant,

chemical impermeable gloves.

[1][5]

Consult glove manufacturer's

data for permeability.[3]

Respiratory Protection

A P2/N95 respirator or a full-

face respirator is

recommended for operations

that may generate dust or

aerosols, or if exposure limits

are exceeded.[1][5]

-

Occupational Exposure Limits
Component Limit Type Exposure Limit Basis

Palonosetron

Hydrochloride

TWA (Time-Weighted

Average)
0.4 µg/m³ (OEB 5) Internal[4][6]

Palonosetron

Hydrochloride
Wipe Limit 4 µ g/100 cm² Internal[4][6]

Operational and Disposal Plans
Engineering Controls
To minimize exposure, work should be conducted in a designated area for hazardous drugs.[3]

Utilize process enclosures, local exhaust ventilation (like a biosafety cabinet or fume hood), or
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other engineering controls to maintain airborne levels below recommended exposure limits.[3]

[4][6] For larger-scale operations, closed processing systems and containment technologies

are required.[4][6]

Safe Handling Protocol
Preparation: Before handling, ensure all safety precautions have been read and understood.

[2] A designated area for working with hazardous drugs should be established.[3]

Ventilation: Handle the substance in a well-ventilated place.[5]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above. Avoid contact with skin and eyes.[5]

Avoiding Contamination: Avoid the formation of dust and aerosols.[5] Do not eat, drink, or

smoke in the handling area.[7]

Hygiene: Wash hands thoroughly after handling.[3][7] Facilities should be equipped with an

eyewash station and a safety shower.[3][6]

Storage Procedures
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

Recommended storage is at 20° to 25°C (68° to 77°F).[3] For maintaining product quality,

some sources suggest storing in a freezer under an inert atmosphere.[8]

Protect from freezing and light.[3]

Store separately from incompatible materials and foodstuff containers.[5]

Spill Management
Evacuate and Secure: Alert others and restrict access to the spill area.[1]

Don PPE: Wear the full PPE as described above.[1]

Containment:
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Liquid Spills: Use an inert absorbent material (e.g., sand, diatomite) to soak up the

substance.[1][3]

Powder Spills: Gently cover with a damp absorbent pad to avoid raising dust.[1]

Cleanup: Collect the absorbed material using non-sparking tools and place it in a suitable,

sealed chemical waste container for disposal.[5] After removal, flush the spill area with soap

and water.[3]

Waste Disposal: All cleanup materials are considered hazardous waste and must be

disposed of according to the disposal plan.[1]

Reporting: Document the spill and cleanup procedures as per your institution's protocols.[1]

Waste Disposal Plan
Palonosetron Hydrochloride waste must be treated as hazardous and potentially cytotoxic

pharmaceutical waste.[1]

Segregation: Properly segregate waste at the point of generation.[1]

Solid Waste: Collect solid waste, including contaminated PPE and lab supplies, in a

designated, sealed, and properly labeled hazardous waste container.

Liquid Waste: Aqueous waste containing Palonosetron Hydrochloride should not be

disposed of down the drain.[1] Collect it in a sealed, properly labeled, and compatible waste

container.[1]

Final Disposal: Dispose of all waste in accordance with local, state, and federal regulations

for hazardous pharmaceutical waste.[1][3] Empty containers should be taken to an approved

waste handling site for recycling or disposal.

Procedural Workflow Diagram
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Preparation Phase

Handling & Use Phase

Waste & Decontamination Phase

1. Review SDS & SOPs

2. Designate Handling Area

3. Don Full PPE

4. Handle in Ventilated Enclosure (Fume Hood)

5. Perform Experimental Work

6. Store in Cool, Dry, Well-Ventilated Area

If not all material is used

7. Segregate Waste (Solid/Liquid)

After use

For subsequent use

8. Dispose in Labeled Hazardous Waste Containers

9. Decontaminate Work Surfaces

10. Doff & Dispose of PPE

Process Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Palonosetron Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b000487?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Palonosetron_Hydrochloride.pdf
https://cdn.caymanchem.com/cdn/msds/16752m.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Palonosetron_HCl_Inj-Sept_2017-SDS.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Palonosetron%20Formulation_HH_BR_EN.pdf
https://www.echemi.com/sds/palonosetron-hydrochloride-pd20160724153829381.html
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Palonosetron%20Formulation_HH_JP_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0021/Palonosetron-hydrochloride-SDS-MedChemExpress.pdf
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__AGHS&SKU=FSHAC46299&PLANT=d__FSH
https://www.benchchem.com/product/b000487#personal-protective-equipment-for-handling-palonosetron-hydrochloride
https://www.benchchem.com/product/b000487#personal-protective-equipment-for-handling-palonosetron-hydrochloride
https://www.benchchem.com/product/b000487#personal-protective-equipment-for-handling-palonosetron-hydrochloride
https://www.benchchem.com/product/b000487#personal-protective-equipment-for-handling-palonosetron-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b000487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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